1-phenethyl-N-phenylpiperidin-4-amine
Cat. No. B3395214
M. Wt: 280.4 g/mol
InChI Key: ZCMDXDQUYIWEKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07109310B2
Procedure details
The title compound was prepared by the method outlined in Example 1 using 1-phenethyl-4-piperidone (5.3 g, 0.026 mol), aniline (5.01 ml, 0.55 mol), acetic acid (3 ml) 1,2-dichloroethane (100 ml) and sodium triacetoxyborohydride (5.82 g, 0.027 mol). The title compound was obtained as a white solid (74% yield).
Name
Name
Yield
74%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:9]1[CH2:14][CH2:13][C:12](=O)[CH2:11][CH2:10]1)[CH2:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.[NH2:16][C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>C(O)(=O)C>[CH2:1]([N:9]1[CH2:14][CH2:13][CH:12]([NH:16][C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH2:11][CH2:10]1)[CH2:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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5.3 g
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Type
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reactant
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Smiles
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C(CC1=CC=CC=C1)N1CCC(CC1)=O
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Step Two
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Name
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Quantity
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5.01 mL
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Step Three
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Name
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Quantity
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5.82 g
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Step Four
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Name
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|
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound was prepared by the method
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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C(CC1=CC=CC=C1)N1CCC(CC1)NC1=CC=CC=C1
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Name
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|
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Type
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product
|
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 74% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
